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Compound of Interest

Compound Name: 3-Ethyl-3-hexanol

Cat. No.: B1581893

A Technical Guide to 3-Ethyl-3-hexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-3-hexanol, systematically known as 3-ethylhexan-3-ol according to IUPAC
nomenclature, is a tertiary alcohol. Its branched structure imparts specific physical and
chemical properties that make it a subject of interest in various chemical syntheses. This
technical guide provides an in-depth overview of its nomenclature, chemical properties, and a
detailed protocol for its laboratory synthesis.

Nomenclature and Synonyms

The standardized name for this compound is 3-ethylhexan-3-ol. However, it is also known by
several other names in the literature and commercial contexts.

Synonyms:

e 1,1-Diethyl-1-butanol[1][2]
o 3-Ethyl-3-hexanol[1][?]
« diethylpropylcarbinol

« diethylpropylmethanol
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e 3-Hexanol, 3-ethyl-[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Ethyl-3-hexanol is presented in

the table below. This data is essential for its handling, application in reactions, and for analytical

purposes.
Property Value Unit Source
Molecular Formula CsH180 [2]
Molecular Weight 130.23 g/mol [3]
CAS Registry Number  597-76-2 [2]
Colorless to pale
Appearance o [4]
yellow clear liquid
Boiling Point 159 - 160 °C [41[5]
Density 0.834 g/mL [5]
Flash Point 60.60 °C [4]
- mg/L at 25 °C
Water Solubility 1485 ] [4]
(estimated)
logP (o/w) 2.622 [4]
Refractive Index 1.425 [5]
mmHg at 25 °C
Vapor Pressure 0.854 [4]

(estimated)

Synthesis of 3-Ethyl-3-hexanol via Grignhard

Reaction

3-Ethyl-3-hexanol, being a tertiary alcohol, can be effectively synthesized in the laboratory

using a Grignard reaction. This method involves the reaction of a Grignard reagent with a

suitable ketone. Two primary retrosynthetic pathways can be envisioned for its preparation.
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Synthesis Pathways

The synthesis of 3-Ethyl-3-hexanol can be achieved through two main Grignard reaction
routes:

» Route A: Reaction of ethylmagnesium bromide with 3-pentanone.
» Route B: Reaction of propylmagnesium bromide with 3-pentanone.

The following diagram illustrates the logical workflow of the Grignard synthesis of 3-Ethyl-3-
hexanol.
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Caption: Workflow for the Grignard Synthesis of 3-Ethyl-3-hexanol.

Experimental Protocol: Synthesis of 3-Ethyl-3-hexanol
from Ethylmagnesium Bromide and 3-Pentanone

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1581893?utm_src=pdf-body
https://www.benchchem.com/product/b1581893?utm_src=pdf-body
https://www.benchchem.com/product/b1581893?utm_src=pdf-body
https://www.benchchem.com/product/b1581893?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581893?utm_src=pdf-body
https://www.benchchem.com/product/b1581893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol details the laboratory-scale synthesis of 3-Ethyl-3-hexanol. Safety Precaution:
Grignard reactions are highly sensitive to moisture and air. All glassware must be thoroughly
dried, and anhydrous solvents must be used. The reaction should be carried out under an inert
atmosphere (e.g., nitrogen or argon).

Materials:

e Magnesium turnings

e Ethyl bromide

e Anhydrous diethyl ether

e 3-Pentanone

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for reflux and extraction
Procedure:

o Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, place the magnesium turnings.

o Add a small amount of anhydrous diethyl ether to just cover the magnesium.
o Dissolve ethyl bromide in anhydrous diethyl ether in the dropping funnel.

o Add a small portion of the ethyl bromide solution to the flask to initiate the reaction. The
reaction is indicated by the formation of bubbles and a cloudy appearance of the solution.

o Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate
that maintains a gentle reflux.
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o After the addition is complete, continue to stir the mixture until the magnesium is
consumed.

e Reaction with 3-Pentanone:

[¢]

Cool the freshly prepared Grignard reagent in an ice bath.
o Dissolve 3-pentanone in anhydrous diethyl ether and add it to the dropping funnel.

o Add the 3-pentanone solution dropwise to the stirred Grignard reagent. Control the rate of
addition to maintain a gentle reflux.

o After the addition is complete, allow the reaction mixture to stir at room temperature for an
additional 30 minutes.

e Work-up and Purification:
o Cool the reaction mixture in an ice bath.

o Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench
the reaction and hydrolyze the magnesium alkoxide intermediate.

o Transfer the mixture to a separatory funnel.

o Separate the ether layer and extract the aqueous layer with two portions of diethyl ether.
o Combine the organic extracts and wash them sequentially with water and brine.

o Dry the ether solution over anhydrous magnesium sulfate.

o Filter to remove the drying agent and remove the diethyl ether by rotary evaporation.

[e]

The crude 3-Ethyl-3-hexanol can be purified by distillation.

The following diagram provides a visual representation of the experimental workflow for the
synthesis of 3-Ethyl-3-hexanol.
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Caption: Experimental Workflow for the Synthesis of 3-Ethyl-3-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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